Cas no 4856-87-5 ( BMH Crosslinker )

BMH Crosslinker Properties

Names and Identifiers

• 1,6-BISMALEIMIDOHEXANE
• 1,6-Bis(maleimido)hexane
• 1-[6-(2,5-dioxopyrrol-1-yl)hexyl]pyrrole-2,5-dione
• 1,6-Dimaleimidohexane
• N,N'-Hexamethylenebismaleimide
• N,N'-Hexamethylenedimaleimide
• 1,6-Di(maleimido)hexane
• 1,1'-(Hexane-1,6-diyl)bis(1H-pyrrole-2,5-dione)
• 1H-Pyrrole-2,5-dione, 1,1'-(1,6-hexanediyl)bis-
• MALEIMIDE, N,N'-HEXAMETHYLENEDI-
• N,N'-Hexamethylenebis(maleimide)
• N,N'-Hexamethylenebis[maleimide]
• PYVHLZLQVWXBDZ-UHFFFAOYSA-N
• 1,1'-(1,6-Hexanediyl)bis-1H-pyrrole-2,5-dione
• 1,1'-(Hexane-1,6-diyl)bis-1H-pyrrole-2,5-dione
• BMH Crosslinker
• 1,1'-hexane-1,6-diylbis(1H-pyrrole-2,5-dione)
• NS00031808
• DB-097737
• 1,6-Bismaleimidohexane
• Hmdm
• NSC12818
• AI3-51359
• Maleimide,N'-hexamethylenedi-
• HMS2558A13
• 4856-87-5
• BDBM50300351
• DTXSID3073343
• LCZC786
• CHEMBL567422
• NSC-12818
• CS-7057
• 1H-Pyrrole-2,5-dione, 1,1'-(1,6-hexanediyl)bis-(9CI)
• MFCD00047122
• UNII-XC3NMJ9SCH
• (1-(6-(2,5-dioxo-2H-pyrrol-1(5H)-yl)-hexyl)-1H-maleimide)
• EINECS 225-449-1
• 1 pound not6-Bis(maleimido)hexane
• 1H-Pyrrole-2, 1,1'-(1,6-hexanediyl)bis-
• SR-01000081885-1
• 1,1'-(1,6-Hexanediyl)bis[1H-pyrrole-2,5-dione]
• 4-21-00-04640 (Beilstein Handbook Reference)
• SMR000218156
• SR-01000081885
• SCHEMBL141227
• N,N'-hexamethylene bismaleimide
• AKOS005067909
• 1-[6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• BMH (bismaleimidohexane)
• EU-0042825
• NCGC00246290-01
• B1787
• NSC 12818
• XC3NMJ9SCH
• 1,6-bis-maleimidohexane
• MLS000594982
• CCG-19056
• STK739547
• BRN 0253749
• DTXCID5040629
• PD135124
• cid_20992
• +Expand

• MDL： MFCD00047122
• InChIKey： PYVHLZLQVWXBDZ-UHFFFAOYSA-N
• Inchi： 1S/C14H16N2O4/c17-11-5-6-12(18)15(11)9-3-1-2-4-10-16-13(19)7-8-14(16)20/h5-8H,1-4,9-10H2
• SMILES： O=C1C([H])=C([H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C(C([H])=C([H])C1=O)=O)=O
• BRN： 0253749

Computed Properties

• Exact Mass: 276.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 276.11100700g/mol
• Heavy Atom Count: 20
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.8

Experimental Properties

• LogP: 0.27260
• PSA: 74.76000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 419.2°C (rough estimate)
• Melting Point: 140.0 to 144.0 deg-C
• Solubility: Soluble in chloroform.
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.1933 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons